Cas no 15233-35-9 (N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine)

N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine is a guanidine derivative featuring a pyrimidinone core and a para-methylphenyl substituent. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its bifunctional reactivity, combining the nucleophilic properties of the guanidine group with the hydrogen-bonding capacity of the dihydropyrimidinone moiety. Its structural framework may facilitate interactions with biological targets, making it relevant for drug discovery applications. The methyl groups enhance lipophilicity, potentially improving membrane permeability. The compound’s stability under standard conditions and well-defined synthetic route further support its utility in research and development contexts.

N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine structure

15233-35-9 structure

Product Name:N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine

CAS No:15233-35-9

MF:C₁₃H₁₅N₅O

MW:257.291101694107

MDL:MFCD19103551

CID:2858602

Update Time:2025-06-08

N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

- N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine
- 1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(4-methylphenyl)guanidine
- STK594922
- STL582059
- ST50180700
- 1-(4-hydroxy-6-methylpyrimidin-2-yl)-3-(4-methylphenyl)guanidine
- 2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-1-(4-methylphenyl)guanidine
- 1-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-3-(4-methylphenyl)guanidine
- 1-(6-Methyl-4-oxo-1,4-dihydropyr
- MDL： MFCD19103551
- Inchi： 1S/C13H15N5O/c1-8-3-5-10(6-4-8)16-12(14)18-13-15-9(2)7-11(19)17-13/h3-7H,1-2H3,(H4,14,15,16,17,18,19)
- InChI Key： NKSDQMJJJDHSNF-UHFFFAOYSA-N
- SMILES： O=C1C=C(C)N=C(/N=C(\N)/NC2C=CC(C)=CC=2)N1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 444
XLogP3: 0.9
Topological Polar Surface Area: 91.9

N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine Security Information

HazardClass：IRRITANT

N-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	066094-500mg	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine	15233-35-9		500mg	$144.00	2023-09-06
Matrix Scientific	066094-1g	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine	15233-35-9		1g	$169.00	2023-09-06
Matrix Scientific	066094-5g	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine	15233-35-9		5g	$555.00	2023-09-06
Chemenu	CM506200-1g	1-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-3-(p-tolyl)guanidine	15233-35-9	97%	1g	$176	2023-02-02
TRC	N057770-250mg	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine	15233-35-9		250mg	$ 185.00	2022-06-03
TRC	N057770-500mg	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine	15233-35-9		500mg	$ 300.00	2022-06-03
TRC	N057770-1000mg	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-N'-(4-methylphenyl)guanidine	15233-35-9		1g	$ 480.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428514-1g	1-(4-Hydroxy-6-methylpyrimidin-2-yl)-3-(p-tolyl)guanidine	15233-35-9	97%	1g	￥2015	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428514-5g	1-(4-Hydroxy-6-methylpyrimidin-2-yl)-3-(p-tolyl)guanidine	15233-35-9	97%	5g	￥6038	2023-04-15
A2B Chem LLC	AU95190-500mg	N-(6-Methyl-4-oxo-1,4-dihydropyrimidin-2-yl)-n'-(4-methylphenyl)guanidine	15233-35-9	>95%	500mg	$412.00	2024-04-20